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Compound of Interest

Compound Name: Camphene hydrate

CAS No.: 465-31-6

Cat. No.: B15939070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic and

chromatographic data for camphene hydrate, also known by its IUPAC name, 2,3,3-

trimethylbicyclo[2.2.1]heptan-2-ol. This document is intended to serve as a valuable resource

for researchers and professionals involved in natural product chemistry, drug discovery, and

development, offering detailed experimental protocols and data for the synthesis and analysis

of this bicyclic monoterpenoid.

Synthesis of Camphene Hydrate
Camphene hydrate is typically synthesized through the acid-catalyzed hydration of camphene.

While often a byproduct in the synthesis of isoborneol, specific conditions can be optimized to

favor its formation.

Experimental Protocol: Acid-Catalyzed Hydration of
Camphene
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This protocol is adapted from the general principles of acid-catalyzed hydration of terpenes.[1]

[2][3][4]

Materials:

Camphene

Dilute sulfuric acid (e.g., 10-15% aqueous solution) or a solid acid catalyst like a

macroporous styrene-based strong acid cation exchange resin.[2][3][4]

Solvent (e.g., a mixture of isopropanol and water, or isooctanol)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

camphene in the chosen solvent.

Slowly add the dilute sulfuric acid or the solid acid catalyst to the stirred solution.

Heat the reaction mixture to a temperature ranging from 40-80°C and maintain for several

hours.[2][4] The reaction progress can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature. If a solid catalyst was

used, filter it off.

If an acid solution was used, neutralize the reaction mixture by the slow addition of a

saturated sodium bicarbonate solution until the effervescence ceases.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., diethyl ether).
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Combine the organic layers and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The resulting crude product, a mixture containing isoborneol, camphene hydrate, and other

byproducts, can be purified by column chromatography on silica gel.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data for camphene hydrate are crucial for its structural elucidation

and purity assessment. While a complete, definitively assigned high-resolution NMR dataset

with coupling constants was not found in the public literature within the scope of this search,

the following tables summarize the expected chemical shift ranges based on the analysis of

similar bicyclic monoterpenoid structures.

Table 1: Predicted ¹H NMR Spectroscopic Data for Camphene Hydrate (CDCl₃)

Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity

CH₃ (C2-Me) ~1.1 - 1.3 s

CH₃ (C3-Me, syn) ~0.9 - 1.1 s

CH₃ (C3-Me, anti) ~0.8 - 1.0 s

CH (C1) ~1.5 - 1.7 m

CH (C4) ~1.6 - 1.8 m

CH₂ (C5) ~1.2 - 1.9 m

CH₂ (C6) ~1.3 - 2.0 m

CH₂ (C7) ~1.0 - 1.6 m

OH Variable s (br)
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Note: 's' denotes singlet, 'm' denotes multiplet, and 'br' denotes broad. The chemical shifts are

approximate and can vary based on the solvent and experimental conditions.

Table 2: Predicted ¹³C NMR Spectroscopic Data for Camphene Hydrate (CDCl₃)

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C1 ~50 - 55

C2 ~75 - 80

C3 ~40 - 45

C4 ~45 - 50

C5 ~25 - 30

C6 ~30 - 35

C7 ~35 - 40

C2-CH₃ ~25 - 30

C3-CH₃ (syn) ~20 - 25

C3-CH₃ (anti) ~15 - 20

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile compounds like

camphene hydrate. The retention time in a GC analysis and the fragmentation pattern in the

mass spectrum are key identifiers.

The following is a general protocol for the GC-MS analysis of monoterpenoid alcohols.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column suitable for terpene analysis (e.g., DB-5ms, HP-5ms).

GC Conditions:
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Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 240 °C at a rate of 3 °C/min.

Final hold: 240 °C for 5 minutes.

Injection Mode: Split or splitless, depending on the sample concentration.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400.

The mass spectrum of camphene hydrate (2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol) is

available in the NIST WebBook.[5][6] The molecular ion peak [M]⁺ is expected at m/z 154,

corresponding to its molecular weight. The fragmentation pattern is characteristic of bicyclic

monoterpenoid alcohols.

Table 3: Prominent Peaks in the Mass Spectrum of Camphene Hydrate
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m/z Relative Intensity
Possible Fragment
Assignment

139 Moderate [M - CH₃]⁺

121 Moderate [M - CH₃ - H₂O]⁺

111 High [C₈H₁₅]⁺

95 High [C₇H₁₁]⁺

81 High [C₆H₉]⁺

71 Very High [C₅H₁₁]⁺ (Base Peak)

43 High [C₃H₇]⁺

The fragmentation of bicyclic alkanes can be complex.[7] For camphene hydrate, initial

fragmentation likely involves the loss of a methyl group (to give m/z 139) or water (to give an

unobserved peak at m/z 136, which then fragments further). The base peak at m/z 71 likely

arises from cleavage of the bicyclic ring system.

Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for the synthesis and analysis of

camphene hydrate.
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Fig. 1: Experimental workflow for camphene hydrate.
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Fig. 2: Logical relationships of camphene hydrate data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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